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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety data and handling precautions for 1-
Tetradecanol, also known as myristyl alcohol. As a fatty alcohol prevalent in the cosmetic,
pharmaceutical, and chemical industries, a thorough understanding of its properties is crucial
for safe laboratory practices.[1][2] The information herein is synthesized from multiple safety
data sheets (SDS) to provide a comprehensive resource.

Chemical and Physical Properties

1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C14H300.
[3][4] It presents as a white, waxy solid at room temperature and is practically insoluble in
water, though soluble in diethyl ether and slightly soluble in ethanol.[2][3]
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Property Value References
Molecular Formula C14H300 [11[3]

Molar Mass 214.39 g/mol [1][3]

CAS Number 112-72-1 [1]
Appearance White cr)./stalline powder or (3]

waxy solid

Melting Point 38 °C (100.4 °F) [1][3]

Boiling Point >260 °C (>500 °F) [1][3]

Flash Point 140 - 148 °C (284 - 298.4 °F) [11[5]
Density 0.823 - 0.824 g/cm3 [3][6]

Vapor Density

7.4 (air=1)

[6]7]

Autoignition Temperature

489 °F (254 °C)

[6]

Solubility

Insoluble in water; Soluble in

ether and alcohol

[3][6]

Hazard Identification and Toxicology

While 1-Tetradecanol has a low order of acute toxicity, it is classified as a hazardous

substance.[3][6] The primary hazards are associated with irritation and environmental effects.

Key Hazards:

o Eye Irritation: Causes serious eye irritation, with prolonged contact potentially leading to

inflammation and conjunctivitis.[1][6][8]

» Skin Irritation: May cause moderate skin irritation after prolonged or repeated exposure,

which can result in redness, swelling, and scaling.[1][6]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[6][9]
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o Combustibility: As a combustible solid, it can form explosive mixtures with air when in dust

form.[6]
Toxicological Data  Value Species References
Oral LD50 >2000 - >5000 mg/kg Rat [3][6][10]
Dermal LD50 >2000 - >2600 mg/kg  Rabbit/Rat [6][10]
Skin Irritation Moderate (75 mg/3d) Human [6]
Eye Irritation Mild (500 mg) Rabbit [6]

Handling and Storage Protocols

Proper handling and storage are essential to minimize risks associated with 1-Tetradecanol.

Handling:

o Use in a well-ventilated area, employing local exhaust ventilation where dust may be

generated.[1]

e Avoid all personal contact, including the inhalation of dust.[1][6]

» Wear appropriate personal protective equipment (PPE).[1]

e Minimize dust generation and accumulation to prevent the risk of dust explosions.[1][9]

» Avoid contact with incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1][6]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

o Keep away from sources of ignition and incompatible substances.[9]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is critical to ensure the safety of laboratory personnel.

PPE Type

Specifications

References

Eye/Face Protection

Tightly fitting safety goggles or
glasses with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.

[51011]

Skin Protection

Protective gloves (e.g., nitrile
rubber, neoprene), and
protective work clothing or a

lab coat.

[518][11]

Respiratory Protection

Generally not required under
normal conditions with
adequate ventilation. If dust is
generated and exposure limits
are exceeded, a NIOSH-
approved respirator for dusts

should be used.

[51011]

First-Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.

First-Aid Measures:

o Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

keeping eyelids open. Seek medical attention if irritation persists.[6][8][9]

o Skin Contact: Immediately remove all contaminated clothing and flush skin and hair with

running water and soap if available.[6][8]

 Inhalation: Remove the individual from the contaminated area to fresh air. Keep the person

warm and rested.[6][9]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3][9]

Spill Response:

For minor spills, remove all ignition sources, clean up immediately using dry procedures to
avoid generating dust, and place the material in a suitable, labeled container for disposal.[6]
For major spills, evacuate the area, alert emergency responders, and contain the spillage to
prevent environmental contamination.[6]
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Initial Assessment

Spill Occurs

:

Assess Spill Size
(Minor vs. Major)

Minor Major

Minor Spill Responsev

Don Appropriate PPE
(Gloves, Goggles)

:

Evacuate Immediate Area

Isolate Area & Alert Emergency
Remove Ignition Sources Responders
Clean Up with Dry Method Contain Spill

(Avoid Dust) (Prevent Spread)
Place in Labeled Await Responders with
Waste Container Specialized PPE

Click to download full resolution via product page

Caption: Workflow for handling a 1-Tetradecanol spill.

Disposal Considerations
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All waste containing 1-Tetradecanol must be handled as hazardous waste in accordance with
local, state, and federal regulations.[1][6] Avoid releasing the substance into the environment.

[1]

This technical guide is intended to provide comprehensive safety and handling information for
1-Tetradecanol. Always refer to the specific Safety Data Sheet provided by your supplier for
the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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